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Compound of Interest

Compound Name: 2,2-Dimethoxypentane

Cat. No.: B12843018

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dimethoxypentane is a valuable reagent in organic synthesis, primarily utilized as a
protecting group for 1,2- and 1,3-diols to form 2,2-pentylidene ketals. This application is crucial
in multi-step syntheses where the selective reaction of other functional groups is required
without interference from the hydroxyl groups. The formation of the pentylidene ketal masks the
diol functionality, which can be readily deprotected under acidic conditions. Furthermore,
analogous to its more common counterpart, 2,2-dimethoxypropane (DMP), 2,2-
dimethoxypentane can also serve as a water scavenger in moisture-sensitive reactions.

This document provides detailed application notes and experimental protocols for the use of
2,2-dimethoxypentane in organic synthesis. Due to the limited availability of specific
experimental data for 2,2-dimethoxypentane in the literature, the protocols provided are
largely based on well-established and analogous procedures for 2,2-dimethoxypropane.
Researchers should consider these protocols as a strong starting point for optimization.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,2-dimethoxypentane is presented
below.
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Property Value

Molecular Formula C7H1602[1]

Molecular Weight 132.20 g/mol [1]

Boiling Point 121.2 °C at 760 mmHg[2]
Density 0.842 g/cm?3[2]

Flash Point 11.5 °C[2]

CAS Number 55904-98-8|1]

Application 1: Protection of Diols as 2,2-Pentylidene
Ketals

The primary application of 2,2-dimethoxypentane is the protection of 1,2- and 1,3-diols. The
reaction proceeds under acidic catalysis, where the diol reacts with 2,2-dimethoxypentane to
form a cyclic ketal, with methanol and 2-pentanone as byproducts. The formation of the five- or
six-membered ring of the ketal is entropically favored.

A general workflow for the protection of a diol using 2,2-dimethoxypentane is illustrated below.
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Ketal Deprotection Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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